Cas no 73713-69-6 (2,5-dimethyl-4-nitrobenzonitrile)

73713-69-6 structure
Product Name:2,5-dimethyl-4-nitrobenzonitrile
CAS No:73713-69-6
Molecular Formula:C9H8N2O2
Molecular Weight:176.17202
MDL:MFCD16875749
CID:1765873
PubChem ID:52273
2,5-dimethyl-4-nitrobenzonitrile Properties
Names and Identifiers
-
- 2,5-dimethyl-4-nitrobenzonitrile
- NSC76088
- BENZONITRILE, 2,5-DIMETHYL-4-NITRO-
- 2,5-Dimethyl-4-nitro-benzonitril
- AC1L1CM0
- 2,5-dimethyl-4-nitro-benzonitrile
- BRN 3261793
- WLN: WNR B1 E1 DCN
- Benzonitrile,5-dimethyl-4-nitro-
- AC1Q2HKV
- NSC67712
- NCIOpen2_000304
- AKOS024260896
- NSC-67712
- MFCD00024285
- NSC 67712
- DB-337939
- DTXCID50146508
- SCHEMBL7024321
- CS-0455395
- 3-09-00-02441 (Beilstein Handbook Reference)
- DTXSID50224017
- Z1255356153
- NSC-76088
- 73713-69-6
- 98SW7QB5K2
- UNII-98SW7QB5K2
- EN300-128064
- AIJHILQDGSFDQP-UHFFFAOYSA-N
-
- MDL: MFCD16875749
- InChIKey: AIJHILQDGSFDQP-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H8N2O2/c1-6-4-9(11(12)13)7(2)3-8(6)5-10/h3-4H,1-2H3
- SMILES: CC1=C(C=C(C)C(=C1)[N+](=O)[O-])C#N
Computed Properties
- Exact Mass: 176.05864
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 176.058577502g/mol
- Heavy Atom Count: 13
- Complexity: 250
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- LogP: 2.60648
- PSA: 66.93
2,5-dimethyl-4-nitrobenzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P005M3O-50mg |
2,5-Dimethyl-4-nitrobenzonitrile |
73713-69-6 | 95% | 50mg |
$162.00 | 2024-04-21 | |
A2B Chem LLC | AC61124-50mg |
2,5-Dimethyl-4-nitrobenzonitrile |
73713-69-6 | 95% | 50mg |
$125.00 | 2024-04-19 | |
Aaron | AR005MC0-50mg |
2,5-Dimethyl-4-nitrobenzonitrile |
73713-69-6 | 95% | 50mg |
$142.00 | ||
abcr | AB338010-250mg |
2,5-Dimethyl-4-nitrobenzonitrile; . |
73713-69-6 | 250mg |
€329.50 | |||
Alichem | A010005767-250mg |
2,5-Dimethyl-4-nitrobenzonitrile |
73713-69-6 | 97% | 250mg |
$489.60 | 2023-09-01 | |
Ambeed | A178767-1g |
2,5-Dimethyl-4-nitrobenzonitrile |
73713-69-6 | 95+% | 1g |
$567.0 | ||
Apollo Scientific | OR939982-250mg |
2,5-Dimethyl-4-nitrobenzonitrile |
73713-69-6 | 95% | 250mg |
£175.00 | 2025-02-20 | |
Cooke Chemical | BD3634848-5g |
2,5-Dimethyl-4-nitrobenzonitrile |
73713-69-6 | 95+% | 5g |
RMB 5762.40 | 2025-02-20 | |
Crysdot LLC | CD12037965-250mg |
2,5-Dimethyl-4-nitrobenzonitrile |
73713-69-6 | 95+% | 250mg |
$110 | 2024-07-24 | |
Enamine | EN300-128064-0.05g |
2,5-dimethyl-4-nitrobenzonitrile |
73713-69-6 | 95.0% | 0.05g |
$85.0 | 2025-02-21 |
2,5-dimethyl-4-nitrobenzonitrile Related Literature
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1. Front cover
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Nikolai Kuhnert,Timothy N. Danks Green Chem., 2001,003, 68-70
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Jeffrey Fong,Zhiming Xiao,Kenichi Takahata Lab Chip, 2015,15, 1050-1058
-
4. Front cover
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Debsouri Kundu,Natalia del Rio,Marie Cordier,Nicolas Vanthuyne,Emma V. Puttock,Stefan C. J. Meskers,J. A. Gareth Williams,Monika Srebro-Hooper,Jeanne Crassous Dalton Trans., 2023,52, 6484-6493
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Thomas Scattolin,Isabella Caligiuri,Luciano Canovese,Nicola Demitri,Roberto Gambari,Ilaria Lampronti,Claudio Santo,Fabiano Visentin Dalton Trans., 2018,47, 13616-13630
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Burcu Özay,Cara M. Robertus,Jackson L. Negri,Stephanie E. McCalla Analyst, 2018,143, 1820-1828
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Wanquan Jiang,Yufeng Zhou,Yanli Zhang,Shouhu Xuan,Xinglong Gong Dalton Trans., 2012,41, 4594-4601
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Anne Bremer,Tanja Mittag,Michael Heymann Lab Chip, 2020,20, 4225-4234
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Katarzyna Fidecka,Jessica Giacoboni,Pietro Picconi,Riccardo Vago,Emanuela Licandro RSC Adv., 2020,10, 13944-13948
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:73713-69-6)2,5-dimethyl-4-nitrobenzonitrile

Purity:99%
Quantity:1g
Price($):510.0